Cas no 1001755-57-2 (5-Formyl-2-pyrimidinecarbonitrile)

• Product Name: 5-Formyl-2-pyrimidinecarbonitrile
• CAS No: 1001755-57-2
• MF: C₆H₃N₃O
• MW: 133.107520341873
• CID: 4675476
• PubChem ID: 55212027
• Update Time: 2024-11-06

5-Formyl-2-pyrimidinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-formylpyrimidine-2-carbonitrile
• 5-Formyl-2-pyrimidinecarbonitrile
• 1001755-57-2
• AKOS006228145
• 5-Formyl-2-pyrimidinecarbonitrile?

• Inchi： 1S/C6H3N3O/c7-1-6-8-2-5(4-10)3-9-6/h2-4H
• InChI Key： DXTCIHFWYQDOFQ-UHFFFAOYSA-N
• SMILES： O=CC1=CN=C(C#N)N=C1

Computed Properties

• Exact Mass: 133.027611728g/mol
• Monoisotopic Mass: 133.027611728g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.6
• XLogP3: -0.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes